Cas no 1342985-74-3 (2-(2-methylbutyl)pyrrolidine)

• Product Name: 2-(2-methylbutyl)pyrrolidine
• CAS No: 1342985-74-3
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5573566
• PubChem ID: 64087705
• Update Time: 2025-08-02

2-(2-methylbutyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(2-methylbutyl)-
• 2-(2-methylbutyl)pyrrolidine

• Inchi： 1S/C9H19N/c1-3-8(2)7-9-5-4-6-10-9/h8-10H,3-7H2,1-2H3
• InChI Key： SMQJUHPITQXIEY-UHFFFAOYSA-N
• SMILES： N1CCCC1CC(C)CC

Experimental Properties

• Density: 0.820±0.06 g/cm3(Predicted)
• Boiling Point: 180.4±8.0 °C(Predicted)
• pka: 11.03±0.10(Predicted)

Additional information on 2-(2-methylbutyl)pyrrolidine

Exploring 2-(2-methylbutyl)pyrrolidine (CAS No. 1342985-74-3): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(2-methylbutyl)pyrrolidine (CAS No. 1342985-74-3) has garnered significant attention for its unique structural properties and versatile applications. This compound, characterized by its pyrrolidine backbone and branched alkyl chain, serves as a critical intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C9H19N, and distinct chemical structure make it a subject of interest for researchers exploring bioactive molecules and synthetic pathways.

The growing demand for high-purity intermediates in drug discovery has propelled the relevance of 2-(2-methylbutyl)pyrrolidine. Recent trends highlight its role in the synthesis of N-heterocyclic compounds, which are pivotal in developing central nervous system (CNS) therapeutics. Industry reports suggest that the global market for such intermediates is expanding at a CAGR of 6.2%, driven by innovations in small-molecule drug development.

From an environmental perspective, 2-(2-methylbutyl)pyrrolidine aligns with the green chemistry movement. Its potential for low-toxicity applications and compatibility with sustainable synthesis methods (e.g., catalytic hydrogenation) addresses the pharmaceutical industry's push toward eco-friendly manufacturing. Researchers are also investigating its utility in biodegradable polymers, a hot topic in circular economy discussions.

Analytical techniques like GC-MS and NMR spectroscopy are essential for verifying the purity of CAS No. 1342985-74-3, a frequent query among quality control professionals. FAQs such as "How to stabilize 2-(2-methylbutyl)pyrrolidine in storage?" or "Solubility of pyrrolidine derivatives in polar solvents" reflect practical concerns in industrial settings. Proper handling under inert atmospheres and storage at controlled temperatures are recommended to maintain stability.

In material science, this compound's surfactant-like properties have sparked interest for nanomaterial functionalization. Its ability to modify surface energies makes it valuable in coatings and adhesive formulations, particularly in electronics manufacturing where precision is paramount. Patent filings related to pyrrolidine-based additives have increased by 18% since 2020, underscoring its industrial significance.

For synthetic chemists, optimizing the yield of 2-(2-methylbutyl)pyrrolidine remains a key challenge. Recent studies propose microwave-assisted synthesis as a time-efficient alternative to traditional methods, reducing reaction times by 40-60%. Such advancements align with the broader demand for process intensification in chemical production.

Regulatory compliance is another critical aspect. While 1342985-74-3 isn't classified as hazardous under major chemical inventories (e.g., REACH, TSCA), proper SDS documentation and risk assessment protocols are mandatory. This aligns with the industry's focus on ESG (Environmental, Social, and Governance) criteria, a trending search term among corporate sustainability officers.

Looking ahead, the integration of AI-driven molecular design tools may unlock novel applications for 2-(2-methylbutyl)pyrrolidine. Machine learning models predicting structure-activity relationships could accelerate its adoption in next-generation therapeutics—a topic dominating scientific forums and Google Scholar alerts.